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Compound of Interest

Compound Name:

(4-Chlorophenyl)

(cyclopropyl)methanamine

hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

Executive Summary
(4-Chlorophenyl)(cyclopropyl)methanamine hydrochloride (CAS: 123312-22-1, Free Base)

represents a distinct class of rigidified amphetamine analogs. By replacing the flexible alpha-

methyl group of 4-chloroamphetamine (4-CA) with a strained cyclopropyl ring, this scaffold

alters the pharmacological and metabolic profile significantly.

While 4-CA is a known serotonergic neurotoxin and releasing agent, the introduction of the

cyclopropyl moiety serves two critical design functions:

Conformational Locking: Restricts the rotation of the amine relative to the aromatic ring,

potentially shifting the mechanism from substrate-based release to reuptake inhibition.

Metabolic Modulation: The cyclopropyl group blocks standard alpha-hydroxylation pathways

but introduces a potential "metabolic handle" via ring-opening radical clock mechanisms
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(mechanism-based inactivation).

This guide compares the Cyclopropyl Target against the Acyclic Standard (4-CA) and the

Cyclobutyl Homolog to guide lead optimization strategies.

Chemical Identity & Structural Analogs[1][2][3]
The comparison focuses on the steric and electronic impact of the alpha-substituent on the 4-

chlorobenzylamine core.

Feature Target Molecule Analog A (Baseline) Analog B (Homolog)

Name

(4-Chlorophenyl)

(cyclopropyl)methana

mine

4-Chloroamphetamine

(4-CA)

(4-Chlorophenyl)

(cyclobutyl)methanami

ne

Structure
Ar-CH(NH₂)-

Cyclopropyl
Ar-CH(NH₂)-Methyl

Ar-CH(NH₂)-

Cyclobutyl

Hybridization -like character (Walsh

orbitals)
(Flexible) (Puckered ring)

LogP (Calc) ~2.8 - 3.1 ~2.6 ~3.4

pKa (Amine)
~9.2 (Lower basicity

due to s-character)
~9.9 ~9.8

Key Risk
Mechanism-Based

Inhibition (MBI)

Serotonergic

Neurotoxicity

Steric clash in

transporter

Structural Logic Diagram
The following diagram illustrates the structural divergence and its pharmacological implications.
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Figure 1: SAR Decision Tree illustrating the impact of alpha-substitution on pharmacological

outcomes.

Performance Profile: Pharmacokinetics & Stability
Metabolic Stability (Microsomal Stability)
The cyclopropyl group is often employed to block CYP450-mediated alpha-hydroxylation, a

primary clearance pathway for amphetamines.

Acyclic (Methyl): Rapidly deaminated via alpha-hydroxylation to the ketone (4-

chlorophenylacetone).

Cyclopropyl: The alpha-proton is sterically shielded and the C-H bond is stronger (higher s-

character), significantly slowing direct oxidation.

Risk Factor: The cyclopropyl amine moiety can undergo Single Electron Transfer (SET)

oxidation by CYP450, leading to ring opening and covalent binding to the heme porphyrin

(Suicide Inhibition). This is a critical safety checkpoint during early ADMET screening.

Transporter Selectivity (Predicted)
Based on the scaffold class (Monoamine Transporter Ligands):

SERT (Serotonin): The 4-chloro substituent drives SERT affinity. The cyclopropyl group

typically favors a reuptake inhibitor profile over a releaser profile by preventing the

conformational change required for substrate translocation.
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DAT (Dopamine): Moderate affinity expected; likely lower than the acyclic analog due to

steric constraints in the DAT orthosteric site.

Experimental Protocols
Synthesis of (4-Chlorophenyl)(cyclopropyl)methanamine
Methodology: Grignard Addition followed by Reductive Amination. This route is preferred over

direct alkylation to avoid over-alkylation byproducts.

Phase 1: Synthesis of 4-Chlorophenyl Cyclopropyl Ketone
Reagents: 4-Bromochlorobenzene, Magnesium turnings, Cyclopropanecarbonitrile, THF

(anhydrous).

Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

Protocol:

Generate Grignard reagent: Add 4-bromochlorobenzene (1.0 eq) to Mg turnings (1.1 eq) in

THF. Initiate with iodine crystal. Reflux for 1 hour.

Cool to 0°C. Dropwise add Cyclopropanecarbonitrile (1.0 eq).

Warm to RT and reflux for 3 hours (Formation of Imine Mg salt).

Hydrolysis: Pour reaction mixture into ice-cold 1M HCl. Stir vigorously for 2 hours to

hydrolyze the intermediate imine to the ketone.

Purification: Extract with EtOAc, wash with brine, dry over Na₂SO₄. Yields 4-Chlorophenyl

cyclopropyl ketone (Oil).

Phase 2: Reductive Amination (Leuckart-Wallach or Borohydride)
Reagents: Ketone (from Phase 1), Ammonium Acetate (excess), Sodium Cyanoborohydride

(NaCNBH₃), Methanol.

Protocol:
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Dissolve Ketone (1.0 eq) and Ammonium Acetate (10.0 eq) in Methanol.

Stir for 1 hour to establish equilibrium.

Add NaCNBH₃ (1.5 eq) portion-wise. Caution: HCN generation possible; vent into bleach

trap.

Stir at RT for 24 hours.

Workup: Quench with 1M NaOH (pH > 10). Extract with DCM.[1]

Salt Formation: Bubble dry HCl gas through the organic layer to precipitate (4-
Chlorophenyl)(cyclopropyl)methanamine hydrochloride. Recrystallize from

Ethanol/Ether.

Synthesis Workflow Diagram
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Figure 2: Step-by-step synthesis pathway via Grignard addition and reductive amination.
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Property Specification Validation Method

Appearance White crystalline solid Visual Inspection

Purity >98.5%
HPLC (C18, Acetonitrile/Water

gradient)

Identity Confirmed Structure

1H-NMR (DMSO-d6):

Cyclopropyl protons at δ 0.3-

0.6 ppm

Melting Point 185-190°C (HCl salt)
DSC (Differential Scanning

Calorimetry)

Solubility Soluble in Water, Methanol
Saturation Shake-Flask

Method

Self-Validating Protocol Tip: When running the reductive amination, monitor the disappearance

of the ketone peak at 1685 cm⁻¹ (IR) or the carbonyl carbon at ~200 ppm (13C-NMR). The

appearance of the methine doublet at ~3.5 ppm (1H-NMR) confirms the reduction to the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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